2-(3-methoxyphenoxy)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(3-methoxyphenoxy)-N-[5-methyl-2-(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C24H21N7O4/c1-15-11-20(26-21(32)14-35-18-10-6-9-17(12-18)34-2)31(29-15)24-27-22-19(23(33)28-24)13-25-30(22)16-7-4-3-5-8-16/h3-13H,14H2,1-2H3,(H,26,32)(H,27,28,33)
• InChI Key: QIPIPIIOZCSNQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)COC2=CC=CC(=C2)OC)C3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N3
• Molecular Formula: C24H21N7O4
• Molecular Weight: 471.5 g/mol

Description

2-(3-methoxyphenoxy)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C24H21N7O4 and its molecular weight is 471.477. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study by Al-Sanea et al. (2020) explored the synthesis of certain acetamide derivatives, including compounds similar to the specified chemical, to discover new anticancer agents. They found that one of these compounds exhibited significant growth inhibition against eight different cancer cell lines, demonstrating potential anticancer activity (Al-Sanea et al., 2020).

Radioligand Imaging

Dollé et al. (2008) reported on the synthesis of a series of acetamides for use as selective ligands in radioligand imaging, particularly for the translocator protein (18 kDa) in positron emission tomography (PET). This research indicates the potential of similar compounds in diagnostic imaging (Dollé et al., 2008).

Computational and Pharmacological Evaluation

Faheem (2018) conducted a study focusing on the computational and pharmacological potential of acetamide derivatives, including toxicity assessment, tumor inhibition, and anti-inflammatory actions. This research suggests the diverse pharmacological applications of these compounds (Faheem, 2018).

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives to create coordination complexes with potential antioxidant activity. These findings highlight the chemical versatility of acetamide derivatives in creating complex structures with biological activity (Chkirate et al., 2019).

Corrosion Inhibition

Lgaz et al. (2020) demonstrated the use of pyrazoline derivatives (related to acetamides) in inhibiting corrosion of mild steel in hydrochloric acid solution. This application shows the industrial and material science relevance of such compounds (Lgaz et al., 2020).